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Introduction
The CLAVATA3/EMBRYO SURROUNDING REGION (CLE) gene family encodes a large group

of plant peptide hormones that play critical roles in regulating plant growth, development, and

responses to environmental stimuli. Among these, the CLE25 peptide has been identified as a

key signaling molecule involved in diverse physiological processes, including drought stress

response, phloem initiation, and root development.[1][2] Understanding the spatial and

temporal localization of CLE25 is crucial for elucidating its precise mechanisms of action and

for developing novel strategies in crop improvement and drug development.

This document provides detailed application notes and experimental protocols for the use of

fluorescently-labeled CLE25 peptide to study its localization in plant tissues. These protocols

are designed for researchers in plant biology, molecular biology, and drug development who

are interested in visualizing and quantifying the distribution of this important signaling peptide.

CLE25 Signaling Pathway
The CLE25 peptide exerts its function by binding to cell surface leucine-rich repeat receptor-

like kinases (LRR-RLKs). The primary receptors for CLE25 include BARELY ANY MERISTEM

(BAM) 1, 2, and 3, as well as the receptor-like kinase CLERK, which often forms a complex

with CLV2.[1][2] Upon binding, the CLE25-receptor complex initiates a downstream signaling

cascade that ultimately leads to changes in gene expression and subsequent physiological
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responses. In the context of drought stress, root-derived CLE25 peptide acts as a long-

distance signal, traveling to the leaves to promote abscisic acid (ABA) biosynthesis and induce

stomatal closure. In root development, CLE25 is involved in regulating the initiation of the

phloem tissue.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 5 Tech Support

https://www.frontiersin.org/journals/plant-science/articles/10.3389/fpls.2024.1468763/full
https://theolb.readthedocs.io/en/latest/imaging/measuring-cell-fluorescence-using-imagej.html
https://theolb.readthedocs.io/en/latest/imaging/measuring-cell-fluorescence-using-imagej.html
https://www.benchchem.com/product/b15602921#using-fluorescently-labeled-cle25-peptide-for-localization
https://www.benchchem.com/product/b15602921#using-fluorescently-labeled-cle25-peptide-for-localization
https://www.benchchem.com/product/b15602921#using-fluorescently-labeled-cle25-peptide-for-localization
https://www.benchchem.com/product/b15602921#using-fluorescently-labeled-cle25-peptide-for-localization
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b15602921?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15602921?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

